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Compound of Interest

Compound Name: Novaluzid

Cat. No.: B1210420

Effective management and disposal of chemical waste are paramount to ensuring laboratory
safety and environmental protection. This document provides essential procedural guidance for
the proper disposal of Novaluzid, a formulation containing aluminum hydroxide, magnesium
hydroxide, and magnesium carbonate. Adherence to these protocols is critical for researchers,
scientists, and drug development professionals to maintain compliance with safety regulations
and foster a secure working environment.

l. Understanding the Chemical Profile of Novaluzid

Novaluzid is an alkaline suspension composed of the following active ingredients:
e Aluminum Hydroxide (AI(OH)s): A basic compound used as an antacid.

e Magnesium Hydroxide (Mg(OH)z): A common antacid and laxative.

e Magnesium Carbonate (MgCOs): Another antacid and source of magnesium.

The combination of these components results in a product that is alkaline in nature. The
primary consideration for its disposal is its pH, which will determine whether it is classified as a
hazardous corrosive waste.

Il. Step-by-Step Disposal Protocol

This protocol outlines the decision-making process and subsequent actions required for the
safe disposal of Novaluzid waste.
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Step 1: Waste Identification and Characterization

o Labeling: Immediately upon deciding to discard Novaluzid, ensure the waste container is
clearly labeled with "Waste Novaluzid" and the full names of its chemical constituents:
Aluminum Hydroxide, Magnesium Hydroxide, and Magnesium Carbonate. Include the
approximate concentrations if known.

e pH Determination: The most critical step is to measure the pH of the Novaluzid waste
stream. Use a calibrated pH meter or high-range pH strips.

o Antacid suspensions typically have a pH in the alkaline range, often between 7.5 and 8.5.
However, it is crucial to measure the specific pH of your waste.

Step 2: Waste Classification

o Corrosivity Assessment: Based on the pH measurement, classify the waste according to the
Resource Conservation and Recovery Act (RCRA) criteria for corrosivity (EPA Hazardous
Waste Code D002).

o Non-Hazardous (pH between 6.0 and 9.0): If the pH is within this range, the waste is
generally not considered corrosive and can be managed as non-hazardous chemical
waste.

o Hazardous (pH > 9.0): If the pH is 9.0 or greater, the waste must be managed as a

hazardous corrosive waste.
Step 3: Segregation and Containerization

o Waste Segregation: Do not mix Novaluzid waste with any other waste streams, particularly
acidic waste, to prevent potentially violent neutralization reactions. It should also be kept
separate from organic solvents and other reactive chemicals.

o Container Selection:

o Use a dedicated, leak-proof container made of a material compatible with alkaline
substances, such as high-density polyethylene (HDPE) or polypropylene.
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o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

o The original product container, if in good condition, can be repurposed for waste collection.
Step 4: Disposal Pathway
The disposal route is determined by the waste classification from Step 2.
A. Disposal of Non-Hazardous Novaluzid Waste (pH 6.0 - 9.0)

o Consult Institutional Policy: Always consult your institution's Environmental Health & Safety
(EHS) department for specific procedures. Some institutions may still require all chemical
waste to be collected for professional disposal.

e Authorized Drain Disposal (if permitted): If your EHS department allows for the drain disposal
of non-hazardous alkaline solutions, follow these steps:

Turn on the cold water tap to a strong, steady flow.

[e]

o

Slowly pour the Novaluzid waste down the drain.

Continue to run copious amounts of cold water for several minutes to thoroughly flush the

[¢]

plumbing system.

This practice is generally only acceptable for small quantities generated in a laboratory

[¢]

setting.
B. Disposal of Hazardous Novaluzid Waste (pH > 9.0)

o Hazardous Waste Collection: This waste must be collected for disposal by a licensed
hazardous waste contractor.

e Labeling: Ensure the waste container is labeled as "Hazardous Waste" and includes the full
chemical names and the hazard characteristic (Corrosive - Alkaline). Attach a completed
hazardous waste tag as required by your institution.

o Storage: Store the sealed and labeled container in a designated satellite accumulation area
(SAA) until it is collected by EHS personnel. The SAA should be located at or near the point
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of generation and under the control of the laboratory personnel.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.

lll. Quantitative Disposal Parameters

The following table summarizes key quantitative parameters that must be considered when

disposing of Novaluzid and its constituent chemicals. These values are based on general

regulatory guidelines and may vary based on local and institutional policies.

Guideline

Parameter Regulatory Context/Notes

Value/Requirement

EPA RCRA characteristic for

corrosive hazardous waste

pH for Corrosivity pH<2orpH=125 (D002). Some local or

institutional guidelines may be

more stringent (e.g., pH > 9.0).

Local publicly owned treatment

works (POTW) discharge

Aluminum in Wastewater Varies (e.g., < 0.150 mg/L) o . o
limits. Varies significantly by
location.
_ Allows for expansion of
Container Headspace Leave at least 10%

contents and prevents spills.

IV. Experimental Protocols Cited

The primary experimental protocol required for the proper disposal of Novaluzid is the

determination of its pH.

Protocol for pH Measurement of Novaluzid Waste

e Objective: To determine the pH of the Novaluzid waste to classify it for proper disposal.

o Materials:
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[e]

Calibrated pH meter with an electrode suitable for viscous liquids or slurries.

o

Alternatively, high-range (pH 7-14) chemical-resistant pH indicator strips.

Beaker or other suitable container.

[¢]

[¢]

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves.

e Procedure (using a pH meter): a. Calibrate the pH meter according to the manufacturer's
instructions using standard buffer solutions. b. Place a representative sample of the
Novaluzid waste into a clean beaker. c. Immerse the pH electrode in the sample, ensuring
the bulb is fully covered. d. Gently stir the sample with the electrode if recommended by the
manufacturer. e. Allow the reading to stabilize and record the pH value. f. Clean the
electrode thoroughly after use as per the manufacturer's instructions.

e Procedure (using pH strips): a. Dip the end of a pH strip into the Novaluzid waste sample. b.
Remove the strip and compare the resulting color to the chart provided with the strips to
determine the pH. c. This method is less precise than a pH meter but can be used for a
general assessment.

V. Mandatory Visualizations

The following diagram illustrates the logical workflow for the proper disposal of Novaluzid.
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Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of Novaluzid waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
Environmental Health & Safety (EHS) protocols and comply with all local, state, and federal
regulations regarding chemical waste disposal.

 To cite this document: BenchChem. [Proper Disposal of Novaluzid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210420#novaluzid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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